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Compound of Interest

Compound Name: Cornforth reagent

Cat. No.: B7777805

CAS Number: 20039-37-6[1][2][3][4]

This technical guide provides an in-depth overview of Pyridinium Dichromate (PDC), a
significant oxidizing agent in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
safety data, and a representative experimental protocol.

Chemical and Physical Properties

Pyridinium dichromate, also known as Cornforth reagent, is a pyridinium salt of dichromate.[5]
It is a powerful oxidizing agent capable of converting primary and secondary alcohols to
aldehydes and ketones, respectively.[5] PDC is recognized for its selectivity and effectiveness
under mild conditions, which allows for high yields with minimal byproducts. Its applications
extend to the oxidation of various other functional groups, making it a versatile tool in synthetic
organic chemistry.[3]
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Property Value

Molecular Formula C10H12Crz2N207[3]

Molecular Weight 376.21 g/mol [2][3]

Appearance Orange to brownish-red crystalline powder[3]
Melting Point 140.0-149.0 °C[3]

Solubility Soluble in water[5]

Safety Data

Pyridinium dichromate is a hazardous substance and must be handled with appropriate safety
precautions. It is classified as a flammable solid, a strong oxidizer, and a carcinogen.[6][7]
Contact with combustible material may cause fire.[8] It also causes severe skin burns, eye
damage, and respiratory tract irritation.[6][8]

~HS | Classificati

Hazard Class Category
Flammable solids Category 1
Oxidizing solids Category 2
Skin corrosion/irritation Category 1B
Serious eye damage/eye irritation Category 1
Carcinogenicity (Inhalation) Category 1B
Acute aquatic toxicity Category 1
Chronic aquatic toxicity Category 1

Hazard and Precautionary Statements
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Type Code Statement
Hazard H228 Flammable solid.
H272 May intensify fire; oxidizer.
Causes severe skin burns and
H314
eye damage.
_ May cause cancer by
H350i ) ]
inhalation.
Very toxic to aquatic life with
H410 _
long lasting effects.
) Obtain special instructions
Precautionary P201
before use.
Keep away from heat, hot
surfaces, sparks, open flames
P210 o
and other ignition sources. No
smoking.
Keep/Store away from
P220 clothing/ combustible
materials.
Avoid release to the
pP273 _
environment.
Wear protective gloves/
P280 protective clothing/ eye

protection/ face protection.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

First Aid Measures
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Exposure Route

First Aid Measures

Inhalation

Remove from exposure to fresh air immediately.
If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical

aid.

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Ingestion

Do NOT induce vomiting. If conscious and alert,
rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid.

Experimental Protocol: Oxidation of a Primary

Alcohol to an Aldehyde

This section details a general procedure for the oxidation of a primary alcohol to its

corresponding aldehyde using pyridinium dichromate.

Materials

e Primary alcohol (substrate)

¢ Pyridinium Dichromate (PDC)

e Dichloromethane (CH2Cl2) (anhydrous)
» Molecular sieves or Celite

e Sodium sulfate (Na2S0a4) (anhydrous)

o Water (H20)
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Brine solution

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen gas supply

Filtration apparatus (e.g., Buchner funnel with Celite pad)
Separatory funnel

Rotary evaporator

Procedure

To a stirred suspension of the primary alcohol (1 equivalent) and molecular sieves in
anhydrous dichloromethane (20 volumes) in a round-bottom flask under a nitrogen
atmosphere, add pyridinium dichromate (2.5 equivalents) portion-wise at room temperature.

Stir the reaction mixture overnight. A brown, tar-like precipitate will form as the reaction
progresses.

Upon completion of the reaction, filter the mixture through a pad of Celite.
Wash the filter cake with additional dichloromethane.

Combine the organic filtrates and wash sequentially with water (10 volumes) and brine
solution (5 volumes).

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude aldehyde.

If necessary, the crude product can be purified by column chromatography.

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7777805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for PDC Oxidation
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Caption: Workflow for the oxidation of a primary alcohol using PDC.
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Caption: Simplified pathway of alcohol oxidation by PDC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Pyridinium Dichromate: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7777805#pyridinium-dichromate-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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